Cas no 39986-86-2 (4'-Hydroxydehydrokawain)

• Product Name: 4'-Hydroxydehydrokawain
• CAS No: 39986-86-2
• MF: C₁₄H₁₂O₄
• MW: 244.2427
• CID: 1080683
• PubChem ID: 10243535
• Update Time: 2024-10-29

4'-Hydroxydehydrokawain Chemical and Physical Properties

Names and Identifiers

• 4'-Hydroxy-5,6-dehydrokawain
• 6-[(E)-2-(4-hydroxyphenyl)ethenyl]-4-methoxypyran-2-one
• p-Hydroxy-5,6-dehydrokawain
• 4'-Hydroxydehydrokawain
• noryangonin
• 6-(4'-Hydroxystyryl)-4-methoxy-2-pyrone
• [ "Noryangonin" ]
• p-Hydroxy-5,6-dehydrokavain
• 2H-Pyran-2-one, 6-(2-(4-hydroxyphenyl)ethenyl)-4-methoxy-, (E)-
• 9497AF
• 4-Methoxy-6-[(E)-4-hydroxystyryl]-2H-pyran-2-one
• (E)-6-(4-Hydroxystyryl)-4-methoxy-2H-pyran-2-one
• 39986-86-2
• HY-N1899
• CS-0017857
• SCHEMBL9016266
• FS-7905
• DTXSID10193038
• AKOS030537194
• CHEMBL464111
• 4/'-Hydroxy-5,6-dehydrokawain
• DTXCID20115529
• G90350
• 6-((E)-2-(4-hydroxyphenyl)ethenyl)-4-methoxypyran-2-one
• DA-66692

• Inchi： 1S/C14H12O4/c1-17-13-8-12(18-14(16)9-13)7-4-10-2-5-11(15)6-3-10/h2-9,15H,1H3/b7-4+
• InChI Key： VWYHYOYHRIWSJU-QPJJXVBHSA-N
• SMILES： O1C(C([H])=C(C([H])=C1/C(/[H])=C(\[H])/C1C([H])=C([H])C(=C([H])C=1[H])O[H])OC([H])([H])[H])=O

Computed Properties

• Exact Mass: 244.07400
• Monoisotopic Mass: 244.07355886 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 398
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 244.24
• XLogP3: 2.4
• Topological Polar Surface Area: 55.8

Experimental Properties

• Color/Form: Yellow powder
• Density: 1.1±0.1 g/cm3
• Boiling Point: 288.2±39.0 °C at 760 mmHg
• Flash Point: 128.1±27.1 °C
• PSA: 59.67000
• LogP: 2.52440
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

4'-Hydroxydehydrokawain Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Kavalactones Kavalactones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Kavalactones
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether